Cas no 2228702-67-6 (1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine)

• Product Name: 1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine
• CAS No: 2228702-67-6
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5778115
• PubChem ID: 165965494
• Update Time: 2025-10-30

1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2228702-67-6
• [1-(2-fluoro-6-methylphenyl)cyclobutyl]methanamine
• EN300-1744920
• 1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine

• Inchi： 1S/C12H16FN/c1-9-4-2-5-10(13)11(9)12(8-14)6-3-7-12/h2,4-5H,3,6-8,14H2,1H3
• InChI Key： KTWLNEBBYJITGN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine

Comprehensive Overview of 1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine (CAS No. 2228702-67-6)

1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine (CAS No. 2228702-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclobutylmethanamine core substituted with a 2-fluoro-6-methylphenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The growing interest in 1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine aligns with current trends in small molecule therapeutics and precision medicine. With the rise of AI-driven drug design, compounds like this are often explored for their structure-activity relationships (SAR) and binding affinities to specific biological targets. Searches for "fluoro-substituted phenyl compounds" and "cyclobutylamine derivatives" have surged, reflecting the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2228702-67-6 exemplifies the importance of fluorinated aromatic systems in enhancing metabolic stability and bioavailability. The 2-fluoro-6-methylphenyl moiety is known to influence lipophilicity and electronic properties, which are critical for optimizing drug candidates. This compound is also a subject of studies focusing on kinase inhibitors and GPCR modulators, areas of high demand in oncology and CNS research.

Environmental and regulatory considerations are also key discussion points. While 1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's stability under various pH conditions and its degradation pathways are topics of interest for sustainable chemistry initiatives.

In summary, 1-(2-fluoro-6-methylphenyl)cyclobutylmethanamine (CAS No. 2228702-67-6) represents a promising scaffold in drug development. Its structural features and potential applications align with cutting-edge research in targeted therapy and molecular design, making it a compound worth watching in the evolving landscape of pharmaceutical sciences.